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Valencene Production Yields in Microbial Hosts

Maximum

. . Cultivation Key Engineering Carbon .
Microbial Host Reported - Citation
. Scale Strategies Source
Titer
Saccharomyces 16.6 g/L [1] Fed-batch, Combinatorial Glucose [2]
cerevisiae (Yeast) 15L engineering: Enhanced [3]
bioreactor MVA pathway, gene

knockouts (e.qg., erg9,

rox1), overexpression of

pathway genes,

expression cassette

optimization.
Yarrowia 813 mg/L Shake flask  Protein engineering of Glucose [1]
lipolytica (Yeast) [1] valencene synthase and

the native mevalonate

pathway.
Rhodobacter 120.53 Shake flask  Heterologous Glucose &
sphaeroides mglL (from expression of valencene  Cornstalk
(Bacterium) glucose); synthase, knockout of
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Maximum L. . .
) ) Cultivation Key Engineering Carbon o
Microbial Host Reported ) Citation
. Scale Strategies Source
Titer
100.51 competing pathways hydrolysate
mglL (from (phaB/gdhA/ladH), use [1]
cornstalk) of quorum-sensing
[1] promoter, integration of
mevalonate pathway.
Pseudomonas ~10-fold Not Rapid iterative genome Not
putida (Bacterium) increase specified editing using a specified [4]
(specific CRISPR/Cas9 system
titer not to engineer the host for
stated) [4] production.
Synechocystis sp. 19 mglg Not Deletion of competing CO: [5]
PCC 6803 DCW [5] specified pathways (shc, sgs),
(Cyanobacterium) downregulation of
carotenoid formation
(CRISPRI on crtE),
creation of enzyme
fusion (IspA-CnVS).
Komagataella 173.6 mg/L  Shake flask  Enhanced native Glucose [1]
phaffii [1] mevalonate pathway,
down-regulation of
competitive pathway,
overexpression of
fusion enzyme (FPP
synthase and valencene
synthase).
Corynebacterium 2.41 mg/L Not Expression of Not
glutamicum [2] specified valencene synthase, specified [2]

overexpression of erg20

and ispA.

Detailed Experimental Protocols
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The high yields achieved in these hosts are the result of systematic metabolic engineering. The following

workflows detail the key experimental steps described in the research.

Engineering Workflow for *Saccharomyces cerevisiae*

The highest valencene production was achieved in S. cerevisiae through comprehensive metabolic

engineering, as outlined below [2].

© 2026 Smolecule. All rights reserved. 3/11 Tech Support


https://www.smolecule.com/products/s546532?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6839068/
https://www.smolecule.com/products/s546532?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

@ﬂd-type S. ce@

Introduce valencene
synthase (CnVS)

Enhance MVA pathway
(Overexpress upstream genes)

Apply recyclable
CRISPR/Cas9 system

Knock-out/down ERG9
(squalene synthase)

Knock-out ROX1
(transcriptional repressor)

Knock-out other genes
(e.g., bts1, ypl062w)

l

Optimize expression cassette
(Promoter/terminator screening)

Fed-batch fermentation
(3L bioreactor)
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Engineering Workflow for *Rhodobacter sphaeroides*

This bacterium was engineered for sustainable production from agricultural waste, with a strategy focused on

decoupling growth and production [1].
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@. sphaeroidesZD

Heterologous expression of
valencene synthase (CnVS)

l

Knockout of competing genes
(phaB, gdhA, ladH)

l

Decouple growth/production
using Pcer quorum-sensing promoter

Integrate heterologous
mevalonate (MEV) pathway
(transposon-mediated)

Switch carbon source to
alkali-pretreated cornstalk hydrolysate
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Biosynthesis Pathway for Valencene
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Valencene is a sesquiterpenoid derived from universal isoprenoid precursors. Microbial hosts utilize one of
two main pathways, which converge at the synthesis of Farnesyl Pyrophosphate (FPP), the direct precursor

to valencene [6].
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MEP Pathway Steps MVA Pathway Steps
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Pyruvate +
Glyceraldehyde-3-Phosphate

IPP / DMAPP
(C5 precursors)

/
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Key Trends and Conclusions

e Superior Performance of Yeast: Engineered S. cerevisiae currently stands out for achieving the
highest valencene titers, making it the most promising host for industrial-scale production [1] [2] [3].

e Strategic Diversification: Research is actively exploring non-conventional hosts like R. sphaeroides
and P. putida, which offer uniqgue advantages such as the ability to use low-cost feedstocks
(agricultural waste, organic acids) and rapid engineering with advanced toolkits like CRISPR/Cas9 [1]
[4].

¢ Precursor Pathway is Crucial: A common theme across all high-performing strains is the critical
need to enhance the supply of the universal precursor, FPP. This is achieved by overexpressing
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native pathways, introducing more efficient heterologous pathways (like the MVA pathway in
bacteria), and aggressively knocking out competitive metabolic pathways [1] [2] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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